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Compound of Interest

Compound Name: 6-Bromo-2,3-difluorophenetole

Cat. No.: B3213636

An In-depth Technical Guide to the Procurement and Application of 6-Bromo-2,3-difluorophenol

Abstract

6-Bromo-2,3-difluorophenol is a halogenated aromatic compound of significant interest in the
fields of medicinal chemistry, agrochemical synthesis, and materials science. Its unique
electronic properties and substitution pattern make it a valuable building block for creating
complex molecular architectures with tailored biological and physical characteristics. This guide
provides a comprehensive overview for researchers, scientists, and drug development
professionals on the procurement, quality assessment, and application of this key chemical
intermediate. It details the global supplier landscape, provides a framework for supplier
selection and quality verification, and discusses the compound's role in modern synthetic
chemistry.

Introduction: The Strategic Importance of 6-Bromo-
2,3-difluorophenol

Fluorinated organic compounds are foundational to modern drug discovery. The introduction of
fluorine atoms into a molecule can dramatically alter its metabolic stability, binding affinity, and
lipophilicity, making it a powerful strategy for optimizing lead compounds. 6-Bromo-2,3-
difluorophenol (CAS No: 186590-23-8) serves as a prime example of a versatile, fluorinated
building block.[1] The presence of two adjacent fluorine atoms, a hydroxyl group, and a
bromine atom provides multiple reactive handles for synthetic chemists to exploit. The bromine
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atom, in particular, is amenable to a wide range of cross-coupling reactions, allowing for the
introduction of diverse substituents, while the phenol group offers sites for etherification or
esterification. This trifecta of functionalities makes it a sought-after intermediate in the synthesis
of high-value molecules, including macrocyclic ghrelin receptor antagonists.[2]

Chemical and Physical Profile

A clear understanding of the compound's properties is the first step in its effective use. The key
identifiers and physical properties of 6-Bromo-2,3-difluorophenol are summarized below.

Property Value Source(s)
CAS Number 186590-23-8 [3][41[5]
Molecular Formula CeH3BrrF20 [31[5]
Molecular Weight 208.99 g/mol [31[5]
IUPAC Name 6-bromo-2,3-difluorophenol [4115]
Physical Form Liquid

Purity (Typical) >97% [4]

N Room temperature, under inert
Storage Conditions
atmosphere

OGUIGADGRYKQTN-
InChl Key [5]
UHFFFAOYSA-N

The Global Supplier Landscape

6-Bromo-2,3-difluorophenol is available from a range of suppliers, from large, multinational
distributors to specialized chemical synthesis laboratories. The choice of supplier often
depends on the scale of research, purity requirements, and the need for supporting
documentation.

Major Chemical Suppliers
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Large distributors offer convenience and a robust supply chain, often providing material

suitable for both research and development pu

rposes.

. . . Available
Supplier Typical Purity Notes .
Documentation
Distributes products - )
) Certificate of Analysis
) ) from various -
Sigma-Aldrich 97% (CoA), Certificate of
manufacturers, such o
Origin (COO0), SDS.
as Ambeed, Inc.
Primarily for
Santa Cruz -~ biochemical and SDS, Technical
) Not specified )
Biotechnology proteomics research Support.
applications.[3]
Offers various
Advanced 9794 packaging sizes (e.g., Downloadable MSDS,
0
ChemBlocks 5g, 25g) with clear Quote Request.[4]
stock availability.[4]
UK-based supplier
S - with a focus on SDS, Technical
Apollo Scientific Not specified

fluorinated and

aromatic compounds.

Inquiries.[6]

Manufacturers and Aggregators

Online marketplaces and direct manufacturers can provide competitive pricing and access to a

wider range of suppliers, particularly from Asia.

o ChemicalBook: This platform aggregates listings from numerous suppliers, primarily in

China, offering a wide range of purities (from 95% to 98%) and quantities.[2][7] It is a useful

tool for sourcing material and identifying primary manufacturers.[7]

e Sunway Pharm Ltd: Lists the product with 97% purity and provides pricing for various

quantities, indicating it is a direct supplier or specialized distributor.[8]
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e CRO SPLENDID LAB: An India-based Contract Research Organization that lists the
compound, suggesting capabilities for custom synthesis or supply.[9]

Procurement and Quality Verification: A Step-by-
Step Approach

Sourcing chemical reagents requires more than just finding the lowest price. For research and
development, particularly in drug discovery, the purity and identity of starting materials are

paramount.

Workflow for Supplier Selection and Material Validation

The following diagram outlines a robust workflow for procuring 6-Bromo-2,3-difluorophenol,
from initial supplier screening to final acceptance in the laboratory.
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Phase 1: Sourcing & Selection
Identify Project Needs
(Quantity, Purity)

Screen Suppliers
(e.g., Sigma-Aldrich, AChemBlock)
l A
[Compare Purity, Price, Availabilita

(Request Quotations & Lead Times) No

Fig 1: Supplier Selection and QC Workflow
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Phase 2: Quahty Control & Acceptance

Place Order

Recelve Material & Production CoA

Perform In-House QC
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Fig 1: Supplier Selection and QC Workflow
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Interpreting the Certificate of Analysis (CoA)

The CoA is the most critical document accompanying a chemical reagent. It provides a batch-
specific quality report from the manufacturer. A researcher should scrutinize the following
sections:

« ldentity Confirmation: The analysis should confirm the structure, typically via Nuclear
Magnetic Resonance (NMR) spectroscopy. The CoA should state that the spectrum is
"Consistent with structure."[10]

e Purity Assessment: This is commonly determined by Gas Chromatography (GC) or High-
Performance Liquid Chromatography (HPLC). A purity of 297% is standard for this
compound.[4] It is crucial to check the method used, as different methods can yield different
results.

o Date of Analysis: Ensures the data is recent and the material has not degraded since testing.

Synthetic Context and Potential Impurities

While a direct synthesis for 6-Bromo-2,3-difluorophenol is not readily available in open
literature, understanding the synthesis of its parent compound, 2,3-difluorophenol, provides
valuable insight. Common synthetic routes include Grignard-based approaches starting from
precursors like 2,3-difluorobromobenzene or nucleophilic aromatic substitution (SNAr) on
dichlorophenol precursors.[11]

These methods suggest potential impurities could include:

» Isomeric phenols: Regioisomers formed during the synthesis (e.g., 3,4-difluorophenol).
o Starting materials: Unreacted precursors from the synthetic route.

e Solvent residues: Residual solvents from the reaction and purification steps.

Advanced analytical techniques like NMR and Mass Spectrometry are essential for identifying
such impurities, which could interfere with subsequent reactions.[12]

Applications in Research and Drug Discovery
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6-Bromo-2,3-difluorophenol is primarily used as a versatile building block. Its utility is best
illustrated by its role as a fragment in Fragment-Based Drug Discovery (FBDD), where small,
low-complexity molecules are screened for weak binding to a biological target and then
optimized into potent leads.[13]

Role as a Synthetic Intermediate

The diagram below illustrates the compound's central role in generating molecular diversity.
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Fig 2: Synthetic Utility of 6-Bromo-2,3-difluorophenol
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Fig 2: Synthetic Utility of 6-Bromo-2,3-difluorophenol

This versatility makes it an essential component in the synthesis of pharmaceuticals and
agrochemicals, where fine-tuning molecular properties is key to achieving desired efficacy and
safety profiles.[14]

Safety, Handling, and Storage

6-Bromo-2,3-difluorophenol is a hazardous substance and must be handled with appropriate

precautions.
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e Hazards: It is harmful if swallowed, causes skin irritation, serious eye irritation, and may
cause respiratory irritation. The corresponding GHS pictogram is GHSO07 (Exclamation
Mark).

o Handling: Work should be conducted in a well-ventilated fume hood. Personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is
mandatory.[6]

o Storage: The compound should be stored at room temperature under an inert atmosphere
(e.g., nitrogen or argon) to prevent degradation.

Conclusion

6-Bromo-2,3-difluorophenol is a high-value chemical intermediate with significant applications
in research and development. A successful procurement strategy relies on careful supplier
evaluation, with a strong emphasis on verifying material quality through documentation like the
Certificate of Analysis and in-house analytical testing. Understanding its synthetic utility and
potential impurities allows researchers to de-risk their experimental plans. With a robust global
supply chain, this versatile building block remains readily accessible to chemists who can
leverage its unique properties to advance the frontiers of science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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